Sarin. Sarin. Sarin appears as a colorless, odorless liquid. Almost no odor in pure state. Used as a quick-acting military chemical nerve agent. Chemical warfare agent.
Nerve agents GA (tabun), GB (sarin), GD (soman), and VX are manufactured compounds. The G-type agents are clear, colorless, tasteless liquids miscible in water and most organic solvents. GB is odorless and is the most volatile nerve agent. GA has a slightly fruity odor, and GD has a slight camphor-like odor. VX is a clear, amber-colored odorless, oily liquid. It is miscible with water and dissolves in all solvents. VX is the least volatile nerve agent. Most of the nerve agents were originally produced in a search for insecticides, but because of their toxicity, they were evaluated for military use. Nerve agents have been used in wars and by terrorists. They are known to be stored by several nations, including the United States.
Isopropyl methylphosphonofluoridate is a phosphinic ester that is the isopropyl ester of methylphosphonofluoridic acid. It is a phosphinic ester and a fluorine molecular entity.
Brand Name: Vulcanchem
CAS No.: 107-44-8
VCID: VC0092409
InChI: InChI=1S/C4H10FO2P/c1-4(2)7-8(3,5)6/h4H,1-3H3
SMILES: CC(C)OP(=O)(C)F
Molecular Formula: C4H10FO2P
Molecular Weight: 140.09 g/mol

Sarin.

CAS No.: 107-44-8

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VCID: VC0092409

Molecular Formula: C4H10FO2P

Molecular Weight: 140.09 g/mol

Sarin. - 107-44-8

CAS No. 107-44-8
Product Name Sarin.
Molecular Formula C4H10FO2P
Molecular Weight 140.09 g/mol
IUPAC Name 2-[fluoro(methyl)phosphoryl]oxypropane
Standard InChI InChI=1S/C4H10FO2P/c1-4(2)7-8(3,5)6/h4H,1-3H3
Standard InChIKey DYAHQFWOVKZOOW-UHFFFAOYSA-N
SMILES CC(C)OP(=O)(C)F
Canonical SMILES CC(C)OP(=O)(C)F
Boiling Point 297 °F at 760 mm Hg (EPA, 1998)
147.0 °C
147 °C at 760 mm Hg; 56 °C at 16 mm Hg
Colorform Liquid
Colorless transparent liquid
Density 1.1 at 68 °F (EPA, 1998)
1.0887 g/mL at 25 °C
Flash Point Non-flammable (EPA, 1998)
Melting Point -71 °F (EPA, 1998)
-57.0 °C
-57 °C
Physical Description Sarin appears as a colorless, odorless liquid. Almost no odor in pure state. Used as a quick-acting military chemical nerve agent. Chemical warfare agent.
Clear, colorless liquid.
Description Sarin appears as a colorless, odorless liquid. Almost no odor in pure state. Used as a quick-acting military chemical nerve agent. Chemical warfare agent.
Nerve agents GA (tabun), GB (sarin), GD (soman), and VX are manufactured compounds. The G-type agents are clear, colorless, tasteless liquids miscible in water and most organic solvents. GB is odorless and is the most volatile nerve agent. GA has a slightly fruity odor, and GD has a slight camphor-like odor. VX is a clear, amber-colored odorless, oily liquid. It is miscible with water and dissolves in all solvents. VX is the least volatile nerve agent. Most of the nerve agents were originally produced in a search for insecticides, but because of their toxicity, they were evaluated for military use. Nerve agents have been used in wars and by terrorists. They are known to be stored by several nations, including the United States.
Isopropyl methylphosphonofluoridate is a phosphinic ester that is the isopropyl ester of methylphosphonofluoridic acid. It is a phosphinic ester and a fluorine molecular entity.
Shelf Life Unstable in the presence of water.
Fairly stable in steel containers at 65 °C. Stability improves with increasing purity.
Solubility 7.14 M
Miscible with water /1X10+6 mg/L at 25 °C /
Synonyms Gas, Sarin
o Isopropylmethyl Phosphonofluoridate
o-Isopropylmethyl Phosphonofluoridate
ortho Isopropylmethyl Phosphonofluoridate
ortho-Isopropylmethyl Phosphonofluoridate
Phosphonofluoridate, o-Isopropylmethyl
Phosphonofluoridate, ortho-Isopropylmethyl
Sarin
Sarin Gas
Vapor Density 4.86 (EPA, 1998) (Relative to Air)
4.86 (Air = 1)
Vapor Pressure 2.9 mm Hg at 77 °F (EPA, 1998)
2.86 mmHg
2.86 mm Hg at 25 °C
PubChem Compound 7871
Last Modified Nov 11 2021
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